![molecular formula C6H12ClNO B1445836 3-Azabicyclo[4.1.0]heptan-6-ol hydrochloride CAS No. 1803562-22-2](/img/structure/B1445836.png)
3-Azabicyclo[4.1.0]heptan-6-ol hydrochloride
Overview
Description
Molecular Structure Analysis
The InChI code for 3-Azabicyclo[4.1.0]heptan-6-ol hydrochloride is 1S/C6H11NO.ClH/c8-6-1-2-7-4-5 (6)3-6;/h5,7-8H,1-4H2;1H/t5-,6+;/m0./s1 . The molecular weight is 149.62 .Physical And Chemical Properties Analysis
The physical form of this compound is a powder . It has a molecular weight of 149.62 . The compound should be stored at 4 degrees Celsius .Scientific Research Applications
Structural Characterization and Synthetic Applications
Building Blocks for Drug Discovery
Research has developed a rapid two-step synthesis of substituted 3-azabicyclo[3.2.0]heptanes, which are attractive building blocks for drug discovery. This method utilizes common chemicals, demonstrating the compound's role as a versatile precursor in medicinal chemistry (Denisenko et al., 2017).
Catalytic Construction of Azabicyclo Derivatives
The expedient catalytic construction of azabicyclo derivatives, including 3-azabicyclo[4.1.0]heptane-6-carbaldehyde, highlights the compound's utility in creating complex molecular structures with potential therapeutic applications (Pan et al., 2015).
Pharmacophore Development
Pharmacophore Model for Triple Reuptake Inhibitors
A pharmacophore model for triple reuptake inhibitors involving 3-azabicyclo[4.1.0]heptane derivatives has been reported, showcasing the compound's relevance in the development of novel therapeutic agents with good bioavailability and brain penetration (Micheli et al., 2010).
Novel Synthetic Routes and Derivatives
Synthesis of Unnatural Amino Acids
An efficient synthesis route for 3-azabicyclo[4.1.0]heptane-1-carboxylic acid, an unnatural amino acid, has been explored, underscoring its potential as a useful building block in medicinal chemistry due to its bicyclic nature and conformational constraints (Napolitano et al., 2010).
Framework for Nitroxyl Radical/Hydroxylamine Catalysts
The optimal framework for nitroxyl radical/hydroxylamine in copper-cocatalyzed aerobic alcohol oxidation has been identified, with derivatives including 7-azabicyclo[2.2.1]heptan-7-ol showing efficient catalysis of various secondary alcohols to their corresponding ketones. This application demonstrates the compound's role in facilitating environmentally friendly oxidation reactions (Toda et al., 2023).
Mechanism of Action
The mechanism of action of 3-Azabicyclo[4.1.0]heptan-6-ol hydrochloride is not explicitly mentioned in the search results. As it is an intermediate in the synthesis of various drugs, its mechanism of action would likely depend on the specific drug it is used to produce.
Safety and Hazards
The safety information for 3-Azabicyclo[4.1.0]heptan-6-ol hydrochloride indicates that it has the GHS07 pictogram and the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include measures to take in case of exposure or if safety precautions are not followed .
properties
IUPAC Name |
3-azabicyclo[4.1.0]heptan-6-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO.ClH/c8-6-1-2-7-4-5(6)3-6;/h5,7-8H,1-4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HERGXXSUQVJVAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2C1(C2)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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